Cas no 2228396-59-4 (3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine)

• Product Name: 3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine
• CAS No: 2228396-59-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6008402
• PubChem ID: 165718242
• Update Time: 2025-05-24

3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine
• EN300-1744157
• 2228396-59-4
• 3-[(1-methyl-1H-indol-2-yl)oxy]propan-1-amine

• Inchi： 1S/C12H16N2O/c1-14-11-6-3-2-5-10(11)9-12(14)15-8-4-7-13/h2-3,5-6,9H,4,7-8,13H2,1H3
• InChI Key： FAVVPVDDUVOIAS-UHFFFAOYSA-N
• SMILES： O(CCCN)C1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.2Ų

Additional information on 3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine

3-(1-Methyl-1H-indol-2-yl)oxypropan-1-amine: A Comprehensive Overview

3-(1-Methyl-1H-indol-2-yl)oxypropan-1-amine, also known by its CAS number 2228396-59-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining an indole ring with an amino alcohol moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its versatility and promise.

The structure of 3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine comprises a 1-methylindole group attached via an oxygen atom to a propaneamine backbone. This configuration not only imparts the molecule with unique electronic properties but also facilitates interactions with various biological targets. The indole moiety, a common feature in many bioactive compounds, contributes to the molecule's ability to engage in π–π stacking and hydrogen bonding, which are critical for its pharmacological activity.

Recent research has focused on the synthesis of this compound, with novel methods emerging that enhance yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis approach utilizing microwave-assisted conditions, which significantly reduced reaction time while maintaining high product quality. Such advancements underscore the importance of optimizing synthetic routes to meet the demands of large-scale production for potential therapeutic applications.

In terms of biological activity, 3-(1-methyl-1H-indol-2-yl)oxypropan-1-amine has shown promising results in preliminary assays targeting various disease states. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate neuroreceptor activity suggests potential applications in the treatment of neurological disorders such as Alzheimer's disease or Parkinson's disease.

The pharmacokinetic profile of this compound is another area of active investigation. Early data suggest that it demonstrates acceptable oral bioavailability and reasonable metabolic stability, which are essential attributes for a drug candidate. However, further studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Beyond its pharmacological applications, 3-(1-methylindolyl oxypropaneamine) has also been explored for its role in materials science. Its ability to form self-assembled monolayers and stabilize nanoparticles makes it a valuable component in the development of advanced materials for sensors and drug delivery systems.

In conclusion, 3-(1-methylindolyl oxypropaneamine) represents a versatile compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is anticipated that this molecule will play an increasingly important role in both academic and industrial settings. Further exploration into its synthetic optimization, biological mechanisms, and material properties will undoubtedly pave the way for innovative breakthroughs in the near future.